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Compound of Interest

Compound Name: Docosyl dodecanoate

Cat. No.: B1587897 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Docosyl dodecanoate, also known by its synonym behenyl laurate, is a long-chain wax ester.

It is the ester of docosanol (behenyl alcohol) and dodecanoic acid (lauric acid). As a member of

the wax ester class, it is characterized by its waxy nature at room temperature and its lipophilic

properties. This technical guide provides a detailed overview of the known and predicted

physical properties of docosyl dodecanoate, along with the standard experimental

methodologies for their determination. This information is crucial for researchers and

professionals in drug development and material science who may utilize this compound for its

formulation, lubrication, or controlled-release properties.
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Identifier Value

Chemical Name Docosyl dodecanoate

Synonyms Behenyl laurate, Dodecanoic acid, docosyl ester

CAS Number 42231-82-3

Molecular Formula C₃₄H₆₈O₂

Molecular Weight 508.9 g/mol

Chemical Structure CH₃(CH₂)₂₁OOC(CH₂)₁₀CH₃

Quantitative Physical Properties
The following table summarizes the available quantitative data for the physical properties of

docosyl dodecanoate. It is important to note that while some predicted values are available,

experimentally determined data for this specific compound is limited in publicly accessible

literature.

Property Value Source

Melting Point

Not experimentally determined.

Predicted to be a waxy solid at

room temperature based on

similar long-chain wax esters.

General knowledge of wax

esters

Boiling Point 528.4 ± 18.0 °C (Predicted) [1]

Density 0.857 ± 0.06 g/cm³ (Predicted) [1]

Solubility

Insoluble in water. Expected to

be soluble in nonpolar organic

solvents such as chloroform,

ethers, and aromatic solvents.

Storage Temperature -20°C [1]
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The determination of the physical properties of a waxy solid like docosyl dodecanoate
involves several standard analytical techniques. Below are detailed methodologies for key

experiments.

Determination of Melting Point by Differential Scanning
Calorimetry (DSC)
Differential Scanning Calorimetry is a thermoanalytical technique used to measure the

difference in the amount of heat required to increase the temperature of a sample and a

reference as a function of temperature.

Instrumentation: A calibrated Differential Scanning Calorimeter.

Sample Preparation: A small amount of docosyl dodecanoate (typically 2-5 mg) is

accurately weighed and hermetically sealed in an aluminum pan. An empty sealed pan is

used as a reference.

Experimental Conditions:

The sample and reference are heated at a constant rate (e.g., 10 °C/min) under a nitrogen

atmosphere.

The temperature program typically involves an initial isothermal period, followed by a

heating ramp to a temperature above the expected melting point, an isothermal hold, and

then a cooling ramp.

Data Analysis: The melting point is determined as the peak temperature of the endothermic

event on the DSC thermogram. The enthalpy of fusion can also be calculated from the area

of the melting peak.

Determination of Solubility
The solubility of docosyl dodecanoate in various organic solvents can be determined using

the isothermal shake-flask method.

Materials: Docosyl dodecanoate, a selection of organic solvents of varying polarity (e.g.,

ethanol, acetone, chloroform, hexane), a temperature-controlled shaker bath, and analytical
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balance.

Procedure:

An excess amount of docosyl dodecanoate is added to a known volume of the selected

solvent in a sealed vial.

The vials are placed in a shaker bath set to a constant temperature (e.g., 25 °C) and

agitated for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

After equilibration, the suspension is allowed to settle, and an aliquot of the supernatant is

carefully withdrawn using a filtered syringe to avoid transferring any undissolved solid.

The aliquot is transferred to a pre-weighed container.

The solvent is evaporated from the aliquot under a stream of nitrogen or in a vacuum

oven.

The container with the dried residue is weighed.

Calculation: The solubility is calculated as the mass of the dissolved docosyl dodecanoate
per volume of the solvent (e.g., in mg/mL).

Structural and Purity Analysis by Gas Chromatography-
Mass Spectrometry (GC-MS)
GC-MS is a powerful analytical technique for identifying and quantifying components in a

mixture. For a long-chain ester like docosyl dodecanoate, it can confirm the identity and

assess purity.

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

Sample Preparation: A dilute solution of docosyl dodecanoate is prepared in a suitable

volatile solvent (e.g., hexane or chloroform).

GC Conditions:

Column: A nonpolar or semi-polar capillary column suitable for high-temperature analysis.
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Injector: Split/splitless injector, operated at a high temperature (e.g., 300 °C).

Oven Program: A temperature program is used, starting at a lower temperature and

ramping up to a high final temperature to ensure elution of the high molecular weight ester.

Carrier Gas: Helium or hydrogen at a constant flow rate.

MS Conditions:

Ionization: Electron Ionization (EI) at 70 eV.

Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

Scan Range: A wide mass range to detect the molecular ion and characteristic fragment

ions.

Data Analysis: The retention time of the peak in the gas chromatogram and the mass

spectrum of the eluting compound are compared to known standards or spectral libraries to

confirm the identity of docosyl dodecanoate. The peak area can be used for quantitative

analysis to determine purity.

Visualizations
Experimental Workflow for Physical Characterization
The following diagram illustrates a typical workflow for the physical and chemical

characterization of a synthesized or purified sample of docosyl dodecanoate.

Caption: Workflow for the physical characterization of docosyl dodecanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Physical Properties of Docosyl
Dodecanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587897#what-are-the-physical-properties-of-
docosyl-dodecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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